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Compound of Interest

Compound Name: 2-(Benzylamino)acetonitrile

Cat. No.: B1295912

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like 2-
(Benzylamino)acetonitrile. This guide provides immediate, essential safety protocols and
logistical plans for its handling and disposal, designed to integrate seamlessly into your
laboratory's safety procedures.

Chemical Identifier:
e Name: 2-(Benzylamino)acetonitrile
e CAS Number: 3010-05-7

e Molecular Formula: COH10N2[1][2][3][4]

Hazard Identification and GHS Classifications

2-(Benzylamino)acetonitrile is classified as a hazardous substance. All personnel must be
familiar with its associated risks before handling.
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Hazard Class GHS Classification  Signal Word Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4 Danger

swallowed[1][3]
. H312: Harmful in

Acute Toxicity, Dermal  Category 4 Danger ] ]

contact with skin[1][3]
) H314: Causes severe
Skin ]
Category 1B Danger skin burns and eye

Corrosion/Irritation
damage[1][3]

Acute Toxicity, H332: Harmful if

) Category 4 Danger )
Inhalation inhaled[1][3]
Specific target organ H335: May cause
toxicity — single Category 3 Warning respiratory irritation[1]
exposure (5]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and
ensure personal safety.

e Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[6] Always
inspect gloves for integrity before use and wash hands thoroughly after handling.

o Eye and Face Protection: Use chemical splash goggles or a full-face shield to protect against
splashes and vapors.[5][6]

» Skin and Body Protection: A lab coat is required. For tasks with a higher risk of splashing,
chemical-resistant coveralls or an apron should be worn over the lab coat.[5][6]

» Respiratory Protection: Handle 2-(Benzylamino)acetonitrile only in a well-ventilated area,
preferably within a chemical fume hood.[5] If ventilation is inadequate or if dealing with a
spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should
be used.
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Standard Operating Procedure for Handling

Adherence to a strict operational workflow is critical for safety. The following diagram outlines
the necessary steps for handling 2-(Benzylamino)acetonitrile from preparation to cleanup.
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Preparation

Don appropriate PPE

i

Ensure fume hood is operational

i

Gather all necessary materials

Proceed to handling

Hangling

Carefully open container in fume hood

i

Dispense required amount

i

Securely close container

Proceed to cleanup

Cleanup & Disposal

Decontaminate work area

i

Dispose of waste in designated container

i

Remove and dispose of gloves

;

Wash hands thoroughly
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Caption: Workflow for Safe Handling of 2-(Benzylamino)acetonitrile.
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Emergency and Disposal Protocols

Immediate and appropriate action during an emergency is crucial. All personnel must be
familiar with the location and operation of safety showers and eyewash stations.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[5]

e In Case of Skin Contact: Immediately flush the skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.[5]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[5]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[7]

Spill and Disposal Plan

The following diagram outlines the procedural steps for managing spills and the proper
disposal of 2-(Benzylamino)acetonitrile waste.
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Spill Response

Evacuate immediate area

'

Ensure proper PPE is worn

:

Contain the spill with inert absorbent material

y

Collect and place in a sealed container for disposal

Proceed to disposal

Waste Disposal

Label waste container clearly

:

Store waste in a designated, secure area

l

Arrange for disposal by a licensed professional waste disposal service

Click to download full resolution via product page

Caption: Spill Response and Waste Disposal Workflow.
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Disposal Considerations: Dispose of contents and container in accordance with local, regional,
national, and international regulations.[5] Do not allow the product to enter drains, other
waterways, or soil.[5] It is recommended to use a licensed professional waste disposal service.

[7]8]

Storage

Store in a tightly-closed container in a cool, dry, and well-ventilated area away from
incompatible substances and sources of ignition.[5] Some sources recommend storing in a
freezer under -20°C in an inert atmosphere. The container should be kept in a dark place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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